Cas no 252928-74-8 (3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline
• CAS No: 252928-74-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD02853082
• CID: 252360
• PubChem ID: 599521
• Update Time: 2025-11-02

3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline
• 3-(4-methyl-1,2,4-triazol-3-yl)aniline
• 3-(4-Methyl-4H-[1,2,4]triazol-3-yl)-phenylamine
• 3-(4-methyl-4H-1,2,4-triazol-3-yl)benzenamine
• Benzenamine,3-(4-methyl-4H-1,2,4-triazol-3-yl)-
• 3-(4-methyl-1,2,4-triazol-3-yl)phenylamine
• [3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]amine
• Z362120116
• 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline #
• 252928-74-8
• CS-0216184
• MFCD02853082
• FT-0644127
• A817763
• SR-01000533125
• SR-01000533125-1
• EN300-35916
• LS-03458
• ETHYL-2-TRIFLUOROMETHYL-4-TRIFLUOROMETHYL-5-PYRIMIDINECARBOXYLATE
• 3-(3-Aminophenyl)-4-methyl-4H-1,2,4-triazole
• DTXSID60344790
• YSSZZGGTNQQAPU-UHFFFAOYSA-N
• AT12352
• 3-(4-methyl-1, 2, 4-triazol-3-yl)aniline
• AKOS000300492
• SCHEMBL857728
• DB-046664
• STK164595
• ALBB-010202

• MDL： MFCD02853082
• Inchi： 1S/C9H10N4/c1-13-6-11-12-9(13)7-3-2-4-8(10)5-7/h2-6H,10H2,1H3
• InChI Key： YSSZZGGTNQQAPU-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C1C=CC=C(C=1)N)C

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.27
• Melting Point: 158 °C
• Boiling Point: 411.9°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.665
• PSA: 56.73000
• LogP: 1.64550

3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline

3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline: A Versatile Chemical Building Block for Pharmaceutical and Material Science Applications

3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline (CAS No: 252928-74-8) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. This triazole-containing aniline derivative serves as a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3-(4-Methyl-1,2,4-triazol-3-yl)aniline combines the reactivity of an aniline moiety with the stability and hydrogen-bonding capacity of a 1,2,4-triazole ring. This combination makes it particularly interesting for researchers working on drug discovery and medicinal chemistry projects. Recent studies have shown that derivatives of this compound exhibit potential biological activities, making it a hot topic in pharmaceutical research circles.

In the field of material science, 3-(4-Methyl-4H-triazol-3-yl)aniline has shown promise as a building block for functional materials. Its ability to form stable coordination complexes and participate in various polymerization reactions makes it valuable for creating advanced polymers with specific properties. Researchers are particularly interested in its potential applications in organic electronics and sensor technologies, areas that are currently experiencing rapid growth.

The synthesis of 3-(4-Methyl-1,2,4-triazol-3-yl)aniline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact, reflecting the growing emphasis on sustainable chemistry practices in the industry.

Analytical characterization of 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structure and purity, which are critical factors for its use in sensitive applications like pharmaceutical intermediates. Recent advances in analytical technology have made it possible to characterize this compound with unprecedented precision.

From a commercial perspective, the demand for 3-(4-Methyl-triazol-3-yl)aniline has been steadily increasing, particularly from the pharmaceutical sector and research institutions. Suppliers are responding to this demand by improving production processes and ensuring consistent quality. The compound is typically available in research quantities, with some manufacturers offering custom synthesis services for larger-scale requirements.

Storage and handling of 3-(4-Methyl-1,2,4-triazol-3-yl)aniline require standard laboratory precautions. It should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any other chemical compound.

The future outlook for 3-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline appears promising, with ongoing research exploring new applications and derivatives. Its versatility as a chemical building block continues to attract interest from multiple scientific disciplines. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its position as an important tool in chemical research and development.

For researchers interested in working with 3-(4-Methyl-triazol-3-yl)aniline, it's important to consult recent literature to stay updated on the latest developments. The compound's unique properties make it a subject of continuous investigation, with new findings regularly published in scientific journals covering organic chemistry, medicinal chemistry, and materials science.